(4-Bromothiophen-2-yl)(3-(fluoromethyl)azetidin-1-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
While there isn’t specific information on the synthesis of “(4-Bromothiophen-2-yl)(3-(fluoromethyl)azetidin-1-yl)methanone”, there are related compounds that have been synthesized using Suzuki cross-coupling reactions . For instance, a variety of imine derivatives have been synthesized via Suzuki cross coupling of N-(4-bromophenyl)-1-(3-bromothiophen-2-yl)methanimine with various arylboronic acids .Scientific Research Applications
- The compound’s unique structure makes it valuable for designing novel organic molecules. Researchers have explored its use as a building block in the synthesis of pharmaceuticals, agrochemicals, and other bioactive compounds .
- The bromothiophene and fluoromethylazetidinyl groups may contribute to antimicrobial properties. Studies have evaluated its effectiveness against bacteria, fungi, and other pathogens. Investigating its mechanism of action and potential applications in drug development is ongoing .
- Researchers have investigated the compound’s potential as an anticancer agent. Its unique structure could interact with cellular targets, affecting tumor growth or metastasis. In vitro and in vivo studies are essential to validate its efficacy .
- Bromothiophenes are commonly used in organic electronic devices like organic field-effect transistors (OFETs) and solar cells. The compound’s fluoromethylazetidinyl group may enhance its electronic properties, making it interesting for materials science applications .
- Understanding the photophysical behavior of this compound is crucial. Researchers have explored its fluorescence, phosphorescence, and other optical properties. These insights can guide its use in sensors, imaging agents, or optoelectronic devices .
- Density functional theory (DFT) investigations have been performed to explore the structural properties and reactivity of synthesized molecules. Researchers analyze conceptual DFT reactivity descriptors and molecular electrostatic potentials to predict their behavior and interactions .
Organic Synthesis and Medicinal Chemistry
Antimicrobial Activity
Anticancer Research
Materials Science and Organic Electronics
Photophysical Properties and Luminescence
Computational Studies and Molecular Modeling
properties
IUPAC Name |
(4-bromothiophen-2-yl)-[3-(fluoromethyl)azetidin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9BrFNOS/c10-7-1-8(14-5-7)9(13)12-3-6(2-11)4-12/h1,5-6H,2-4H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WLDBGVIFBIEOOH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1C(=O)C2=CC(=CS2)Br)CF |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9BrFNOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.14 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(4-Bromothiophen-2-yl)(3-(fluoromethyl)azetidin-1-yl)methanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.